N,4-dimethyl-N-[3-(1-methyl-1H-pyrazol-4-yl)propyl]-3-(2-oxo-1-imidazolidinyl)benzamide

• IUPAC Name: N,4-dimethyl-N-[3-(1-methylpyrazol-4-yl)propyl]-3-(2-oxoimidazolidin-1-yl)benzamide
• InChI: InChI=1S/C19H25N5O2/c1-14-6-7-16(11-17(14)24-10-8-20-19(24)26)18(25)22(2)9-4-5-15-12-21-23(3)13-15/h6-7,11-13H,4-5,8-10H2,1-3H3,(H,20,26)
• InChI Key: MTFCGEHZLOZCSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N(C)CCCC2=CN(N=C2)C)N3CCNC3=O
• Molecular Formula: C19H25N5O2
• Molecular Weight: 355.4 g/mol

Description

N,4-dimethyl-N-[3-(1-methyl-1H-pyrazol-4-yl)propyl]-3-(2-oxo-1-imidazolidinyl)benzamide is a useful research compound. Its molecular formula is C19H25N5O2 and its molecular weight is 355.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 355.20082506 g/mol and the complexity rating of the compound is 514. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

• Synthetic Methodologies: Research on similar pyrazole and benzamide derivatives demonstrates advanced synthetic routes for creating biologically active molecules. For instance, the synthesis of various substituted N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides was reported, showcasing methods for attaching pyrazole rings to benzamide structures, which are of great interest in drug chemistry due to their potential biological applications (A. Saeed et al., 2015).

Biological Evaluation and Potential Applications

• Biological Activities: Similar compounds have been screened for various biological activities. For example, the derivatives mentioned above were evaluated against human recombinant alkaline phosphatase and human and rat ecto-5'-nucleotidases, showing inhibitory potential. This suggests potential applications in targeting nucleotide protein interactions, which is relevant for therapeutic interventions in diseases where these enzymes play a critical role (A. Saeed et al., 2015).

Antimicrobial and Antitumor Activities

• Antimicrobial Assessment

  The use of thiosemicarbazide derivatives as precursors in the synthesis of heterocyclic compounds has been explored, with some synthesized compounds tested for their antimicrobial activity. This highlights the potential of pyrazole and benzamide derivatives in developing new antimicrobial agents (W. Elmagd et al., 2017).

• Anticancer Agents

  Additionally, certain dimethyl-benzo,-1,3,6-oxadiazepine and 1,3,5-triazepine derivatives have been synthesized and evaluated for their anticancer activities, showcasing the potential of similar structures in cancer therapy (A. Abu‐Hashem et al., 2017).